Cas no 174813-39-9 (Ethyl 2-acetyl-4-chlorobenzoate)

• Product Name: Ethyl 2-acetyl-4-chlorobenzoate
• CAS No: 174813-39-9
• MF: C₁₁H₁₁ClO₃
• MW: 226.656242609024
• MDL: MFCD30295020
• CID: 4704370
• Update Time: 2025-06-22

Ethyl 2-acetyl-4-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-acetyl-4-chlorobenzoate
• Ethyl 2-acetyl-4-chlorobenzoate

• MDL： MFCD30295020
• Inchi： 1S/C11H11ClO3/c1-3-15-11(14)9-5-4-8(12)6-10(9)7(2)13/h4-6H,3H2,1-2H3
• InChI Key： KLMHPFLFMZHNMI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)OCC)=C(C(C)=O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 252
• Topological Polar Surface Area: 43.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethyl 2-acetyl-4-chlorobenzoate

Ethyl 2-acetyl-4-chlorobenzoate (CAS No. 174813-39-9): A Comprehensive Overview

Ethyl 2-acetyl-4-chlorobenzoate (CAS No. 174813-39-9) is a versatile organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its acetyl and chloro substituents on a benzoate backbone, exhibits a range of chemical properties that make it valuable in synthetic applications and as an intermediate in the development of various bioactive molecules.

The molecular structure of Ethyl 2-acetyl-4-chlorobenzoate consists of a benzoic acid core modified with an ethyl ester group at the carboxyl position, an acetyl group at the 2-position, and a chloro substituent at the 4-position. This specific arrangement imparts unique reactivity and functionalization possibilities, making it a valuable building block in organic synthesis. The presence of both electron-withdrawing and electron-donating groups enhances its utility in constructing more complex molecular architectures.

In recent years, Ethyl 2-acetyl-4-chlorobenzoate has been extensively studied for its potential applications in pharmaceuticals. Its structural features suggest that it may serve as a precursor for the synthesis of drugs targeting various therapeutic areas, including anti-inflammatory, antiviral, and anticancer agents. The acetyl and chloro groups provide multiple sites for further functionalization, allowing chemists to tailor the compound's properties for specific biological activities.

One of the most promising applications of Ethyl 2-acetyl-4-chlorobenzoate is in the development of novel heterocyclic compounds. Heterocycles are essential components of many pharmaceuticals due to their ability to mimic natural biomolecules and interact with biological targets. Researchers have utilized Ethyl 2-acetyl-4-chlorobenzoate as a key intermediate in synthesizing fused ring systems, such as pyrazoles, triazoles, and tetrazoles, which have shown significant pharmacological activity.

The compound's reactivity also makes it useful in polymer chemistry. The acetyl group can undergo condensation reactions with hydroxyl or amine functionalities to form esters or amides, respectively. These reactions are fundamental in creating cross-linked polymers and hydrogels, which have applications in drug delivery systems, tissue engineering, and material science.

Recent studies have highlighted the role of Ethyl 2-acetyl-4-chlorobenzoate in medicinal chemistry. For instance, researchers have demonstrated its utility in generating novel inhibitors of enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. The compound's ability to act as a scaffold for further derivatization allows for the exploration of diverse chemical libraries aimed at identifying potent therapeutic agents.

The synthesis of Ethyl 2-acetyl-4-chlorobenzoate typically involves multi-step organic reactions starting from commercially available benzoic acid derivatives. The introduction of the acetyl group can be achieved through acetylation reactions using reagents like acetic anhydride or acetyl chloride. Subsequent chlorination can be performed using reagents such as phosphorus oxychloride or sulfuryl chloride. These synthetic routes highlight the compound's accessibility and scalability for industrial applications.

In conclusion, Ethyl 2-acetyl-4-chlorobenzoate (CAS No. 174813-39-9) is a multifaceted compound with broad utility in chemical synthesis and pharmaceutical research. Its unique structural features enable its use as an intermediate in creating complex molecules with potential therapeutic applications. As research continues to uncover new synthetic methodologies and biological activities, the importance of this compound is likely to grow further, solidifying its place as a cornerstone in modern chemical biology.